5-Methoxypyridazine-3-carboxylic acid
Overview
Description
5-Methoxypyridazine-3-carboxylic acid is a chemical compound with the IUPAC name 5-methoxypyridazine-3-carboxylic acid . It has a molecular weight of 154.13 .
Molecular Structure Analysis
The InChI code for 5-Methoxypyridazine-3-carboxylic acid is 1S/C6H6N2O3/c1-11-4-2-5(6(9)10)8-7-3-4/h2-3H,1H3,(H,9,10) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
5-Methoxypyridazine-3-carboxylic acid is a powder . It has a storage temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis Techniques
5-Methoxypyridazine-3-carboxylic acid has been a subject of research in various synthetic methodologies. For instance, new synthetic routes have been explored for its preparation from 3-chloro-6-methylpyridazine, showing the versatility of this compound in synthetic chemistry. The overall yield from these routes ranged between 28.7% and 37.7% (Ju Xiu-lian, 2011).
Crystal Structure and DFT Calculations
The crystal structure and theoretical calculations have been conducted on derivatives of 5-methoxypyridazine-3-carboxylic acid. For example, the crystal structure of a compound containing this moiety was studied using various spectroscopic techniques and crystallographic methods, providing insights into its molecular geometry and vibrational frequencies (C. Alaşalvar et al., 2014).
Large Scale Synthesis
Research has been conducted on the large-scale synthesis of compounds related to 5-methoxypyridazine-3-carboxylic acid, showcasing the potential for mass production and industrial application of these compounds (R. Bryant et al., 1995).
Antimicrobial Activity
Some derivatives of 5-methoxypyridazine-3-carboxylic acid have been evaluated for their antimicrobial properties. These studies contribute to the understanding of the compound's potential in developing new antimicrobial agents (N. Patel et al., 2011).
Safety And Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These codes indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . There are several precautionary statements associated with the compound, including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes provide guidance on how to handle and store the compound safely .
properties
IUPAC Name |
5-methoxypyridazine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c1-11-4-2-5(6(9)10)8-7-3-4/h2-3H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOPNWBUWFQFLHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NN=C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxypyridazine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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